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Cat. No.: B1668428 Get Quote

An in-depth analysis of the toxicological effects and mechanisms of the organophosphate

insecticide carbophenothion on beneficial and other non-target insect populations.

Executive Summary
Carbophenothion, a potent organophosphate insecticide and acaricide, has a well-

documented history of high toxicity to a broad spectrum of organisms, including non-target

insects. This technical guide synthesizes available quantitative data on the lethal and sublethal

effects of carbophenothion on various beneficial insect species, outlines the experimental

methodologies used to determine these effects, and visually represents the primary mechanism

of action through its impact on the insect nervous system. The data clearly indicates that

carbophenothion poses a significant risk to key non-target insects, including pollinators,

predators, and parasitoids, underscoring the importance of integrated pest management

strategies that minimize reliance on broad-spectrum insecticides.

Introduction
Carbophenothion is a non-systemic insecticide and acaricide that has been used to control a

wide range of pests on various crops.[1] As an organophosphate, its mode of action involves

the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects

and other animals.[2] While effective against target pests, the broad-spectrum nature of

carbophenothion raises significant concerns about its impact on non-target organisms,

particularly beneficial insects that play crucial roles in pollination and natural pest control. This
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guide provides a detailed overview of the toxicological effects of carbophenothion on these

vital insect populations.

Quantitative Toxicity Data
The following tables summarize the available quantitative data on the acute toxicity of

carbophenothion and other organophosphates to various non-target insect species. It is

important to note that specific toxicity data for carbophenothion on some species is limited; in

such cases, data for other organophosphates are provided as a proxy to indicate the general

toxicity of this chemical class.

Table 1: Acute Toxicity of Carbophenothion to Pollinators

Species
Common
Name

Exposure
Route

Endpoint
Toxicity
Value

Source(s)

Apis mellifera Honey Bee Topical LD50 12.6 µg/g [3]

Megachile

rotundata

(male)

Alfalfa

Leafcutting

Bee

Topical LD50 4.3 µg/g [3]

Megachile

rotundata

(female)

Alfalfa

Leafcutting

Bee

Topical LD50 6.2 µg/g [3]

Table 2: Acute Toxicity of Organophosphates to Insect Predators
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Species
Common
Name

Insecticid
e

Exposure
Route

Endpoint
Toxicity
Value

Source(s)

Hippodami

a

convergen

s

Convergen

t Lady

Beetle

Chlorpyrifo

s
Topical LD50 (72h) ~1.0 µg/g [4]

Hippodami

a

convergen

s

Convergen

t Lady

Beetle

Diazinon Topical LD50 (72h) ~0.6 µg/g [4]

Chrysoperl

a carnea

Green

Lacewing

Chlorpyrifo

s

Residual

Contact
LC50 (24h) 0.201 mg/L [5]

Metaseiulu

s

occidentali

s

Western

Predatory

Mite

Azinphos-

methyl

Not

Specified
- Toxic [6]

Table 3: Acute Toxicity of Organophosphates to Parasitic Wasps

Species
Common
Name

Insecticid
e

Exposure
Route

Endpoint
Toxicity
Value

Source(s)

Trichogram

ma

evanescen

s

Parasitic

Wasp

Various

Organopho

sphates

Residual

Contact
LC50

0.025 -

2.20 mg

AI/L

[7]

Aphytis

melinus

Parasitic

Wasp

Chlorpyrifo

s,

Dimethoate

,

Malathion,

Methidathi

on

Residual

Contact
-

Reduced

Longevity
[8][9]
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IOBC Toxicity Classification: The International Organisation for Biological Control (IOBC)

provides a classification system for the toxicity of pesticides to beneficial organisms. While a

specific IOBC rating for carbophenothion across a wide range of beneficials was not found,

organophosphates are generally rated as moderately to highly harmful to most beneficial

arthropods.[10][11][12]

Sublethal Effects
Beyond acute mortality, sublethal exposure to carbophenothion and other organophosphates

can have significant detrimental effects on the behavior, physiology, and reproductive success

of non-target insects. These effects can include:

Reduced Longevity: Organophosphate exposure has been shown to significantly reduce the

lifespan of parasitic wasps.[8][9]

Impaired Reproduction: Sublethal doses can lead to reduced fecundity, lower egg-laying

rates, and skewed sex ratios in predators and parasitoids.[8][9][13][14]

Behavioral Alterations: Exposure can disrupt foraging efficiency, prey-seeking behavior, and

mobility in predators like lady beetles.[13]

Developmental Issues: Sublethal chemical exposure can lead to stunted growth and reduced

survival rates of offspring.[13][14][15]

Experimental Protocols
The quantitative data presented in this guide are derived from various laboratory-based

toxicological studies. The following are detailed descriptions of the common experimental

protocols used to assess the toxicity of insecticides like carbophenothion to non-target

insects.

Acute Contact Toxicity (Topical Application)
This method is widely used to determine the lethal dose (LD50) of an insecticide when applied

directly to the insect's body.

Test Organisms: A uniform group of insects of the same species, age, and sex are selected.
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Insecticide Preparation: The test insecticide, such as technical grade carbophenothion, is

dissolved in a volatile solvent like acetone to create a series of graded concentrations.

Application: A precise micro-volume (typically 1 µL) of each insecticide dilution is applied to

the dorsal thorax of each insect using a calibrated microapplicator. A control group is treated

with the solvent alone.

Observation: The treated insects are held in controlled conditions (temperature, humidity,

and photoperiod) with access to food. Mortality is assessed at specific time intervals (e.g.,

24, 48, and 72 hours).

Data Analysis: The mortality data is subjected to probit analysis to calculate the LD50 value,

which is the dose estimated to be lethal to 50% of the test population, typically expressed in

micrograms of insecticide per gram of insect body weight (µg/g).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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